Cas no 194874-02-7 (1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene)

1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene structure

194874-02-7 structure

Product Name:1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene

CAS No:194874-02-7

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

MDL:MFCD21609587

CID:2788654

PubChem ID:10730524

Update Time:2025-04-21

1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-(3-Nitrophenyl)-3-(trifluoroMethyl)benzene
- 194874-02-7
- AKOS025294825
- MFCD21609587
- DTXSID90444116
- BS-27603
- 1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene
- MDL： MFCD21609587
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(8-10)17(18)19/h1-8H
- InChI Key： MNRHYFIIKHIWET-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 267.05071298Da
Monoisotopic Mass: 267.05071298Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 45.8Å²

1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB310589-250 mg	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene, 96%; .	194874-02-7	96%	250 mg	€399.00	2023-07-19
abcr	AB310589-250mg	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene, 96%; .	194874-02-7	96%	250mg	€399.00	2025-02-16
A2B Chem LLC	AF00752-250mg	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene	194874-02-7	96%	250mg	$239.00	2024-04-20
A2B Chem LLC	AF00752-1g	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene	194874-02-7	96%	1g	$489.00	2024-04-20
Ambeed	A158159-1g	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene	194874-02-7	96%	1g	$554.0	2024-07-28
Crysdot LLC	CD12100300-1g	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene	194874-02-7	95+%	1g	$414	2024-07-24
1PlusChem	1P00AR00-1g	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene	194874-02-7	96%	1g	$642.00	2025-02-25
1PlusChem	1P00AR00-250mg	1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene	194874-02-7	96%	250mg	$313.00	2025-02-25

1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Related Literature

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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

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